Cas no 60653-57-8 (2-Propenoicacid, zirconium(4+) salt (9CI))

• Product Name: 2-Propenoicacid, zirconium(4+) salt (9CI)
• CAS No: 60653-57-8
• MF: C₁₂H₁₆O₈Zr
• MW: 379.474643707275
• CID: 501623
• PubChem ID: 329761031
• Update Time: 2025-06-22

2-Propenoicacid, zirconium(4+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid, zirconium(4+) salt (9CI)
• prop-2-enoic acid,zirconium
• Zirconium Tetraacrylate
• Zirconium acrylate
• tetrakis(acryloyloxy)zirconium
• DTXSID90471225
• 60653-57-8
• DTXCID00422041

• MDL： MFCD00080386
• Inchi： 1S/4C3H4O2.Zr/c4*1-2-3(4)5;/h4*2H,1H2,(H,4,5);
• InChI Key： BIXADNIHYBZLKU-UHFFFAOYSA-N
• SMILES： [Zr].OC(C=C)=O.OC(C=C)=O.OC(C=C)=O.OC(C=C)=O

Computed Properties

• Exact Mass: 373.95800
• Monoisotopic Mass: 377.989216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 105.20000
• LogP: 0.71960

2-Propenoicacid, zirconium(4+) salt (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2-Propenoicacid, zirconium(4+) salt (9CI)

2-Propenoic Acid, Zirconium(4+) Salt (9CI): A Comprehensive Overview

The compound with CAS No 60653-57-8, commonly referred to as 2-propenoic acid, zirconium(4+) salt (9CI), is a fascinating material with a wide range of applications across various industries. This compound is derived from the combination of zirconium ions and 2-propenoic acid, which is also known as acrylic acid. The zirconium(4+) cation plays a crucial role in stabilizing the structure of this salt, making it highly versatile for use in different chemical processes.

Recent studies have highlighted the importance of zirconium-based salts in catalytic applications. For instance, researchers have found that zirconium(4+) salts can act as efficient catalysts in polymerization reactions, particularly in the production of acrylic polymers. These polymers are widely used in coatings, adhesives, and composite materials due to their excellent mechanical and thermal properties. The ability of 2-propenoic acid, zirconium(4+) salt (9CI) to facilitate such reactions makes it a valuable component in industrial manufacturing processes.

In addition to its catalytic properties, this compound has also gained attention in the field of material science. Scientists have explored the use of zirconium(4+) salts in the synthesis of advanced ceramics and metal-organic frameworks (MOFs). These materials are known for their high surface area and porosity, making them ideal for applications in gas storage, catalysis, and sensing technologies. The incorporation of 2-propenoic acid into these frameworks enhances their stability and functionality, paving the way for innovative materials with tailored properties.

The environmental impact of 2-propenoic acid, zirconium(4+) salt (9CI) has also been a topic of recent research. Studies have shown that this compound can be used as a biodegradable alternative to traditional plasticizers. By incorporating this zirconium-based salt into polymer formulations, researchers have developed eco-friendly materials that degrade more efficiently under natural conditions. This development aligns with global efforts to reduce plastic waste and promote sustainable practices in the chemical industry.

Furthermore, the biomedical applications of zirconium(4+) salts have been explored extensively. Researchers have investigated the use of these compounds in drug delivery systems and bioactive coatings for medical devices. The unique properties of 2-propenoic acid, zirconium(4+) salt (9CI), such as its biocompatibility and controlled release capabilities, make it an attractive candidate for these applications. These findings underscore the potential of this compound to contribute significantly to advancements in healthcare technologies.

In terms of synthesis methods, recent advancements have focused on optimizing the production process of 2-propenoic acid, zirconium(4+) salt (9CI). Traditional methods involve neutralization reactions between acrylic acid and zirconium hydroxide or oxide precursors. However, new techniques utilizing microwave-assisted synthesis or continuous flow reactors have been developed to enhance yield and purity. These innovations not only improve the efficiency of production but also reduce energy consumption and environmental footprint.

The characterization of this compound has also benefited from cutting-edge analytical techniques. Techniques such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and thermogravimetric analysis (TGA) have been employed to study the structural and thermal properties of 2-propenoic acid, zirconium(4+) salt (9CI). These studies provide valuable insights into its stability under various conditions and its suitability for different applications.

Looking ahead, the demand for zirconium-based salts like 2-propenoic acid, zirconium(4+) salt (9CI) is expected to grow due to their versatility and eco-friendly attributes. As industries continue to seek sustainable solutions, this compound is poised to play a pivotal role in driving innovation across multiple sectors.

In conclusion, 2-propenoic acid, zirconium(4+) salt (9CI) is a multifaceted compound with immense potential in catalysis, material science, environmental sustainability, and biomedical applications. Its unique properties and compatibility with advanced synthesis techniques make it a valuable asset in modern chemistry. As research continues to uncover new possibilities for this compound, its impact on various industries is likely to expand further.